2-(4-Ethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[(4-ethoxybenzoyl)amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H21N3O3S.ClH/c1-3-24-12-6-4-11(5-7-12)17(23)20-18-15(16(19)22)13-8-9-21(2)10-14(13)25-18;/h4-7H,3,8-10H2,1-2H3,(H2,19,22)(H,20,23);1H
• InChI Key: FQLXNBBCZCLUCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C)C(=O)N.Cl
• Molecular Formula: C18H22ClN3O3S
• Molecular Weight: 395.9 g/mol

Description

2-(4-Ethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H22ClN3O3S and its molecular weight is 395.9. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Ethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Ethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

A study by Nallangi et al. (2014) on tetrahydrothieno[2,3-c]pyridine-3-carboxamide derivatives demonstrated significant antimycobacterial activity. The research involved the synthesis of various derivatives and their evaluation against Mycobacterium tuberculosis. Notably, compound 12f showed high potency against Mycobacterium tuberculosis, even more than standard drugs like Ethambutol and Ciprofloxacin, and displayed no cytotoxicity at specific concentrations (Nallangi et al., 2014).

Synthesis of Novel Pyrido and Pyrimidine Derivatives

Bakhite et al. (2005) worked on the synthesis of new pyrido and pyrimidine derivatives, starting from compounds structurally similar to 2-(4-Ethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide. Their research focused on creating new compounds with potential medicinal properties, contributing to the broader understanding of the chemical framework of such compounds (Bakhite et al., 2005).

Novel Antitubercular Agents

Another study by Samala et al. (2014) focused on developing novel tetrahydrothieno[2,3-c]pyridine-3-carboxamide based Mycobacterium tuberculosis pantothenate synthetase inhibitors. This research is particularly noteworthy as it presents a novel approach to treating tuberculosis by targeting a specific enzyme critical for the survival of the pathogen (Samala et al., 2014).

Antimicrobial Activity

Zhuravel et al. (2005) synthesized novel pyrano[2,3-c]pyridine derivatives, demonstrating significant antibacterial and antifungal activities. Their work adds to the understanding of the potential medical applications of thieno[2,3-c]pyridine derivatives in combating various microbial infections (Zhuravel et al., 2005).

Anticancer Activity

Hung et al. (2014) investigated thieno[2,3-b]pyridines-2-carboxamides derivatives for their antiproliferative activity against cancer cell lines. They found that certain derivatives showed high activity, particularly against melanoma and breast cancer cell lines, highlighting the potential of these compounds in cancer therapy (Hung et al., 2014).